6-[2-Nitro-4-(trifluoromethyl)phenoxy]quinoline-2-carbonitrile

• CAS No.: 916660-97-4
• Molecular Formula: C17H8F3N3O3
• Molecular Weight: 359.26 g/mol
• IUPAC Name: 6-[2-nitro-4-(trifluoromethyl)phenoxy]quinoline-2-carbonitrile
• InChI: InChI=1S/C17H8F3N3O3/c18-17(19,20)11-2-6-16(15(8-11)23(24)25)26-13-4-5-14-10(7-13)1-3-12(9-21)22-14/h1-8H
• InChI Key: SZUUKAHXBRZWDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])OC2=CC3=C(C=C2)N=C(C=C3)C#N

Description

6-[2-Nitro-4-(trifluoromethyl)phenoxy]quinoline-2-carbonitrile is a useful research compound. Its molecular formula is C17H8F3N3O3 and its molecular weight is 359.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 2-cyano-6-hydroxyquinoline (0.50 g, 2.94 mmol), 2-nitro-4-trifluoromethylbenzene chloride (0.67 g, 2.94 mmol) and potassium carbonate (0.41 g, 2.97 mmol) in 30 ml of DMSO was heated to 100° C. for 30 min. Upon cooling to room temperature, the mixture was poured into 30 ml of cold water and exacted three times with methylene chloride. The combined organic layer was washed with water and dried over magnesium sulfate. The product was purified by flash chromatography using heptane/methylene chloride (1:2) as eluent in a yield of 35%.